Cas no 1493493-08-5 ({1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine
• CAS No: 1493493-08-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5989788
• PubChem ID: 95444185
• Update Time: 2025-06-08

{1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine
• 1493493-08-5
• EN300-1786474
• {1-[(2,5-dimethoxyphenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C13H19NO2/c1-15-11-3-4-12(16-2)10(7-11)8-13(9-14)5-6-13/h3-4,7H,5-6,8-9,14H2,1-2H3
• InChI Key： FUMGGNUHEWCZCW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC1(CN)CC1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine

Chemical Profile of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine (CAS No. 1493493-08-5)

{1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1493493-08-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine consists of a cyclopropyl ring substituted with a {2,5-dimethoxyphenyl}methyl group and an amine functional group. This arrangement imparts distinct physicochemical properties, including solubility, stability, and potential interactions with biological targets. The presence of the dimethoxy group on the phenyl ring enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Studies have indicated that molecules with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. The cyclopropyl moiety, in particular, has been associated with enhanced binding affinity to certain protein targets, which could be leveraged for developing novel therapeutic agents.

One of the most compelling aspects of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine is its potential as a scaffold for drug design. Researchers have been investigating its ability to modulate key signaling pathways implicated in diseases such as cancer, neurodegeneration, and autoimmune disorders. Preliminary in vitro studies have shown that derivatives of this compound can interact with proteins such as kinases and transcription factors, suggesting a broad spectrum of biological activity.

The synthesis of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine presents unique challenges due to the complexity of its ring system. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic advances are crucial for ensuring the reproducibility and scalability of the compound for further research and development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These insights are invaluable for optimizing the compound's pharmacokinetic properties and minimizing potential side effects.

The pharmaceutical industry has taken note of the promising attributes of this compound. Several companies are currently engaged in developing analogs of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine with improved efficacy and safety profiles. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery process by combining experimental data with computational predictions.

Future research directions include exploring the mechanism of action of {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine in vivo. Animal models are being utilized to assess its therapeutic potential across various disease paradigms. Additionally, pharmacogenomic studies aim to identify genetic factors that may influence individual responses to this compound, paving the way for personalized medicine approaches.

The environmental impact of synthesizing and handling {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine is also being considered. Sustainable chemical practices are being integrated into synthetic routes to minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion, {1-(2,5-dimethoxyphenyl)methylcyclopropyl}methanamine (CAS No. 1493493-08-5) represents a significant advancement in medicinal chemistry. Its unique structure and demonstrated biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing medical challenges faced today.